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Compound of Interest

Compound Name: 1-Fluoro-3-propylbenzene

Cat. No.: B1592368

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1-Fluoro-3-propylbenzene (CAS No. 28593-12-6) in a laboratory
setting. The information is intended for researchers, scientists, and professionals in drug
development to ensure safe handling and mitigate potential risks.

Disclaimer: A comprehensive Safety Data Sheet (SDS) for 1-Fluoro-3-propylbenzene was not
available at the time of this writing. The following guidance is based on information from
chemical suppliers and extrapolated from the safety data of structurally similar compounds.
Always consult with your institution's Environmental Health and Safety (EHS) department for
specific protocols.

I. Hazard Identification and Personal Protective
Equipment (PPE)

1-Fluoro-3-propylbenzene is classified as a hazardous substance. Based on available data, it
is a highly flammable liquid and vapor that is harmful if swallowed, causes skin and serious eye
irritation, and may cause respiratory irritation.

Signal Word: Danger

Personal Protective Equipment (PPE) Summary:
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Protection Type

Required PPE

Notes

Chemical safety goggles or a

Must be worn at all times when

Eye/Face ) handling the chemical to

face shield. _

protect against splashes.
Ski Chemical-resistant lab coat or Should be worn over personal
in
apron. clothing.
] ] Inspect gloves for integrity

Chemical-resistant gloves

Hands before each use and replace

(e.g., Nitrile rubber).

immediately if contaminated.

Respiratory

Use in a well-ventilated area,
preferably a chemical fume
hood.

If a fume hood is not available
or if there is a risk of exceeding
exposure limits, a NIOSH-
approved respirator with
organic vapor cartridges is

required.

Feet

Closed-toe shoes.

Safety footwear is
recommended to protect

against spills.

Il. Quantitative Data

The following table summarizes the known physical and chemical properties of 1-Fluoro-3-

propylbenzene.
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Property Value Source

Molecular Formula COH11F LookChem[1]
Molecular Weight 138.185 g/mol LookChem([1]
CAS Number 28593-12-6 LookChem[1]
Boiling Point 159°C LookChem[1]
Flash Point 40°C LookChem([1]
Density 0.966 g/cm?3 LookChem[1]

lll. Operational Plan: Handling and Storage

Handling:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[2]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[2]

Use only non-sparking tools and take precautionary measures against static discharge.[3]

Avoid breathing mist or vapors.[2]

Wash hands and any exposed skin thoroughly after handling.[2]

Do not eat, drink, or smoke when using this product.[2]

Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]
o Keep the container locked up.[2]

o Store at a temperature of 2-8°C.

IV. Emergency Procedures and First Aid

The following diagram outlines the immediate steps to be taken in case of an emergency.
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Caption: Emergency first aid procedures for exposure to 1-Fluoro-3-propylbenzene.

V. Spill Management and Disposal Plan

In the event of a spill, immediate and appropriate action is necessary to prevent further
contamination and ensure safety.

Spill Management Protocol:
o Evacuate: Immediately evacuate the area of the spill.
o Ventilate: Ensure the area is well-ventilated.

» Contain: For minor spills, contain the spill using an inert absorbent material such as sand,
earth, or vermiculite.[4]

e Collect: Use non-sparking tools to collect the absorbed material.[4]
o Dispose: Place the waste in a clearly labeled, sealed container for disposal.
Disposal Plan:

o Waste Collection: Collect waste 1-Fluoro-3-propylbenzene in its original container or a
designated, compatible, and properly labeled waste container.

o Container Labeling: Clearly label the waste container with "Waste 1-Fluoro-3-
propylbenzene" and the appropriate hazard symbols (e.g., flammable liquid, irritant).

o Storage: Store the waste container in a designated hazardous waste accumulation area.

» Disposal Request: Dispose of contents and container in accordance with local, regional, and
national regulations. Contact your institution's EHS department to arrange for pickup and
disposal.[2][5]

The following workflow illustrates the spill management and disposal process.
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Caption: Workflow for spill management and disposal of 1-Fluoro-3-propylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Operational Guide for 1-Fluoro-3-
propylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1592368#personal-protective-equipment-for-
handling-1-fluoro-3-propylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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